Cas no 847926-81-2 ((2,2-difluorocyclopropyl)methanamine)
(2,2-difluorocyclopropyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (2,2-Difluorocyclopropyl)methylamine
- (2,2-difluorocyclopropyl)methanamine
- C-(2,2-Difluoro-cyclopropyl)-methylamine
- ISMZEPBEQCSYFX-UHFFFAOYSA-N
- DB-222616
- SCHEMBL1856950
- MFCD13189563
- EN300-82808
- [(1S)-2,2-difluorocyclopropyl]methanamine
- AKOS026716713
- 2,2-Difluorocyclopropanemethanamine (ACI); (2,2-Difluorocyclopropyl)methylamine; 1-Aminomethyl-2,2-difluorocyclopropane
- AB68662
- (2,2-Difluorocyclopropyl) methanamine
- Cyclopropanemethanamine, 2,2-difluoro-
- F2147-3886
- [(1R)-2,2-difluorocyclopropyl]methanamine
- 847926-81-2
- 1-(2,2-DIFLUOROCYCLOPROPYL)METHANAMINE
-
- MDL: MFCD13189563
- Inchi: 1S/C4H7F2N/c5-4(6)1-3(4)2-7/h3H,1-2,7H2
- InChI Key: ISMZEPBEQCSYFX-UHFFFAOYSA-N
- SMILES: FC1(CC1CN)F
Computed Properties
- Exact Mass: 107.05465555Da
- Monoisotopic Mass: 107.05465555Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 81.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 26Ų
(2,2-difluorocyclopropyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D445435-100mg |
(2,2-Difluorocyclopropyl)methylamine |
847926-81-2 | 100mg |
$ 184.00 | 2023-04-14 | ||
| TRC | D445435-1g |
(2,2-Difluorocyclopropyl)methylamine |
847926-81-2 | 1g |
$ 1215.00 | 2022-06-05 | ||
| TRC | D445435-1000mg |
(2,2-Difluorocyclopropyl)methylamine |
847926-81-2 | 1g |
$ 1470.00 | 2023-04-14 | ||
| eNovation Chemicals LLC | Y1126455-500mg |
C-(2,2-Difluoro-cyclopropyl)-methylamine |
847926-81-2 | 95% | 500mg |
$570 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1126455-1g |
C-(2,2-Difluoro-cyclopropyl)-methylamine |
847926-81-2 | 95% | 1g |
$800 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1126455-5g |
C-(2,2-Difluoro-cyclopropyl)-methylamine |
847926-81-2 | 95% | 5g |
$3185 | 2023-09-04 | |
| Enamine | EN300-82808-0.05g |
(2,2-difluorocyclopropyl)methanamine |
847926-81-2 | 95.0% | 0.05g |
$240.0 | 2025-02-21 | |
| Enamine | EN300-82808-0.1g |
(2,2-difluorocyclopropyl)methanamine |
847926-81-2 | 95.0% | 0.1g |
$252.0 | 2025-02-21 | |
| Enamine | EN300-82808-0.25g |
(2,2-difluorocyclopropyl)methanamine |
847926-81-2 | 95.0% | 0.25g |
$264.0 | 2025-02-21 | |
| Enamine | EN300-82808-0.5g |
(2,2-difluorocyclopropyl)methanamine |
847926-81-2 | 95.0% | 0.5g |
$275.0 | 2025-02-21 |
(2,2-difluorocyclopropyl)methanamine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on (2,2-difluorocyclopropyl)methanamine
Introduction to (2,2-difluorocyclopropyl)methanamine (CAS No. 847926-81-2)
(2,2-difluorocyclopropyl)methanamine, identified by the CAS number 847926-81-2, is a fluorinated heterocyclic amine that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to a class of molecules characterized by their unique structural and electronic properties, which make them valuable intermediates in the development of novel therapeutic agents.
The molecular structure of (2,2-difluorocyclopropyl)methanamine consists of a cyclopropyl ring substituted with two fluorine atoms at the 2-position, attached to a methanamine group. This specific arrangement imparts distinct reactivity and stability, making it a versatile building block for synthetic chemists. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.
In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological activity and improve pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can influence the binding affinity of drug candidates to their target proteins, leading to enhanced efficacy and reduced side effects. The incorporation of fluorine into pharmaceuticals has become a cornerstone of modern medicinal chemistry.
One of the most compelling aspects of (2,2-difluorocyclopropyl)methanamine is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel inhibitors and agonists targeting various therapeutic pathways. For instance, recent studies have highlighted its role in creating potent kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorinated cyclopropyl moiety serves as a key pharmacophore, contributing to the compound's binding specificity and selectivity.
The synthesis of (2,2-difluorocyclopropyl)methanamine presents unique challenges due to the sensitivity of the fluorinated ring system. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.
From a computational chemistry perspective, (2,2-difluorocyclopropyl)methanamine has been extensively studied to understand its electronic properties and interactions with biological targets. Molecular modeling simulations have revealed insights into how the fluorine atoms influence the molecule's conformation and binding affinity. These findings are instrumental in guiding the design of next-generation drug candidates with improved pharmacological properties.
The pharmacological potential of (2,2-difluorocyclopropyl)methanamine has also been explored in preclinical studies. Researchers have investigated its effects on enzymes and receptors relevant to neurological disorders, such as Alzheimer's disease and Parkinson's disease. Preliminary results suggest that derivatives of this compound may exhibit neuroprotective properties, opening new avenues for therapeutic intervention.
In conclusion, (2,2-difluorocyclopropyl)methanamine (CAS No. 847926-81-2) is a promising intermediate in pharmaceutical research with significant applications in drug development. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic targets and mechanisms, compounds like (2,2-difluorocyclopropyl)methanamine will play an increasingly important role in shaping the future of medicine.
847926-81-2 ((2,2-difluorocyclopropyl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)